BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Antimony-
125 in Industrial Process Tracing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antimony-125

Cat. No.: B081612

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the potential use of Antimony-125
(12°Sb) as a radiotracer in various industrial processes. While the fundamental principles of
radiotracer techniques are well-established, specific industrial applications of 2°Sh are not
extensively documented in publicly available literature. Therefore, the following protocols are
based on established radiotracer methodologies, adapted for the specific nuclear properties of
1258b_

Introduction to Antimony-125 as an Industrial
Radiotracer

Antimony-125 is a radioisotope of antimony with a half-life of 2.758 years. It decays via beta
emission to Tellurium-125m, which in turn decays to stable Tellurium-125, emitting several
gamma rays of varying energies. This decay scheme provides a clear and detectable signature
for tracing purposes. The relatively long half-life of 125Sb makes it suitable for long-term
industrial process studies.

Key Properties of Antimony-125 for Industrial Tracing:
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Property Value

Half-life 2.758 years

Decay Mode Beta minus (37)

Principal Gamma Ray Energies 427.9 keV, 463.4 keV, 600.6 keV, 635.9 keV

] ) Typically as a soluble compound compatible
Chemical Form for Tracing i )
with the process medium

Applications in Industrial Process Tracing
Antimony-125 can be theoretically applied to a range of industrial tracing applications,

including:

e Residence Time Distribution (RTD) Studies: Determining the distribution of time that a fluid
element remains in a reactor or process vessel. This is crucial for optimizing reactor
performance and product quality.

» Leak Detection: Identifying and quantifying leaks in heat exchangers, pipelines, and other
industrial equipment.

e Wear and Corrosion Measurement: Utilizing Thin Layer Activation (TLA) to measure material
loss due to wear and corrosion in real-time.

» Flow Rate Measurement: Determining the flow rate of liquids and gases in pipelines.

o Catalyst Tracking: Monitoring the movement and distribution of catalysts in fluidized catalytic
cracking (FCC) units and other catalytic processes.

Experimental Protocols
Residence Time Distribution (RTD) Study in a Chemical
Reactor

Objective: To determine the RTD of a liquid phase in a continuous stirred-tank reactor (CSTR)
to identify potential issues like short-circuiting or dead zones.
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Materials and Equipment:

Antimony-125 tracer in a chemical form soluble and stable in the process fluid.

Injection system (e.g., high-pressure syringe pump).

Scintillation detectors (e.g., Nal(Tl)) with appropriate shielding and collimation.

Data acquisition system (multichannel analyzer).

Personal protective equipment (PPE) for handling radioactive materials.
Protocol:

e Preparation:

o Calibrate the scintillation detectors using a standard 12°Sb source.

o Position the detectors at the inlet and outlet of the reactor. Ensure proper shielding to
minimize background radiation.

o Prepare the 12°Sb tracer of a known activity. The chemical form should be chosen to
ensure it follows the liquid phase accurately without adsorbing to vessel walls.

e Injection:

o Inject a pulse of the 12°Sb tracer into the reactor's feed stream as close to the inlet as
possible.

o The injection should be rapid to approximate a Dirac delta function.
o Data Acquisition:

o Simultaneously start the data acquisition system to record the gamma ray counts from
both detectors as a function of time.

o Continue recording until the tracer concentration at the outlet has returned to background
levels.
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o Data Analysis:

o

Correct the raw data for background radiation and radioactive decay.

Normalize the outlet concentration-time data to obtain the RTD curve (E(t)).

[¢]

[¢]

Calculate the mean residence time (1) and the variance (o2?) of the RTD curve.

Compare the experimental RTD with ideal reactor models (e.g., ideal CSTR) to diagnose

[e]

maldistributions.

Preparation Analysis

Execution
Calibrate Detectors }—D{ Position Detectors }—D{ Prepare 12°Sb Tracer }—D{ Inject Tracer }—D{ Acquire Data }—D{ Correct Data }—D{ Analyze RTD Curve }—D{ Diagnose Reactor Performance

Click to download full resolution via product page

Caption: Workflow for a Residence Time Distribution (RTD) study using 12°Sb.

Leak Detection in a Heat Exchanger

Objective: To detect and locate a leak between the tube side and shell side of a heat
exchanger.

Materials and Equipment:

Antimony-125 tracer compatible with the high-pressure side fluid.

Injection port on the high-pressure side inlet.

Sampling points on the low-pressure side outlet.

High-purity germanium (HPGe) detector or Nal(Tl) scintillation detector.

Multichannel analyzer.
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e PPE.

Protocol:

e Preparation:

[¢]

Identify the high-pressure and low-pressure sides of the heat exchanger.

[e]

Install an injection port on the inlet of the high-pressure side.

o

Set up a sampling system at the outlet of the low-pressure side.

[¢]

Prepare the 125Sb tracer.
e Injection:
o Inject a known activity of the 125Sb tracer into the high-pressure stream.
e Sampling and Measurement:
o Collect samples from the low-pressure outlet stream at regular intervals.
o Measure the activity of 12°Sb in the collected samples using a gamma spectrometer.

o Alternatively, place a detector on the low-pressure outlet pipe to monitor for the arrival of
the tracer in real-time.

o Data Analysis:
o A significant increase in the 12°Sb activity in the low-pressure stream indicates a leak.
o The time delay between injection and detection can help estimate the location of the leak.

o The total activity detected in the low-pressure stream can be used to quantify the leak
rate.
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Setup

Identify High/Low Pressure Sides

'

Install Injection & Sampling Points

Procedure

Inject 2°Sb into High-Pressure Side

'

Sample from Low-Pressure Side

'

Measure Sample Activity

Actiyity > Threshold

Leak Detected

Activity <= Threshold

Result

No Leak Detected
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Activation

Irradiate Component Surface

'

Produce 12°Sh in Thin Layer

Operation &beasurement

Install Activated Component

'

Operate System

'

Measure Activity Change

Analysis

Correlate Activity to Material Loss

'

Calculate Wear Rate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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